
Proper Disposal of Fenoverine: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenoverine

Cat. No.: B1204210 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides essential safety and logistical information for the proper disposal of

Fenoverine, a spasmolytic agent. Adherence to these procedures is critical to ensure

laboratory safety, environmental protection, and regulatory compliance. The information herein

is intended to provide clear, step-by-step guidance for professionals engaged in research and

development involving this compound.

Regulatory and Safety Overview
Currently, Fenoverine is not explicitly listed as a P-listed or U-listed hazardous waste by the

U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery

Act (RCRA). However, the absence of a specific listing does not exempt generators from the

responsibility of determining if the waste exhibits hazardous characteristics. It is crucial to

consult the Safety Data Sheet (SDS) for Fenoverine and conduct a hazardous waste

determination based on its specific formulation and any contaminants.

Key Safety Precautions:

Always handle Fenoverine waste with appropriate personal protective equipment (PPE),

including gloves, lab coats, and safety glasses.

Avoid generating dust or aerosols when handling solid forms of Fenoverine waste.
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Prevent Fenoverine waste from entering drains or waterways.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Fenoverine
waste in a laboratory setting.

Segregation:

Isolate all Fenoverine waste from other laboratory waste streams. This includes unused

or expired pure Fenoverine, contaminated labware (e.g., vials, pipettes, gloves), and

solutions containing Fenoverine.

Containerization:

Place all Fenoverine waste in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

The container must be kept closed except when adding waste.

The label should clearly state "Hazardous Waste" and identify the contents, including

"Fenoverine Waste."

Waste Characterization:

As the generator, your institution is responsible for determining if the Fenoverine waste

exhibits any of the four characteristics of hazardous waste:

Ignitability: The potential to catch fire.

Corrosivity: The ability to corrode metal.

Reactivity: The tendency to explode or react violently.

Toxicity: The potential to be harmful if ingested or absorbed.

Consult the Fenoverine SDS and, if necessary, perform analytical testing to make this

determination.
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Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area or a central hazardous waste storage area.

Ensure the storage area is secure and away from incompatible materials.

Disposal:

Arrange for the collection and disposal of the Fenoverine waste through your institution's

licensed hazardous waste contractor.

Do not mix Fenoverine waste with other chemical waste unless explicitly approved by

your hazardous waste contractor.

Incineration is the generally preferred method for the disposal of pharmaceutical waste.

Disposal Workflow Diagram
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Start: Fenoverine Waste Generated

Step 1: Segregate Fenoverine Waste

Step 2: Place in Labeled, Leak-Proof Container

Step 3: Conduct Hazardous Waste Characterization

Is Waste Hazardous?

Step 4: Store in Designated Hazardous Waste Area

Yes

Consult Institutional EHS for Non-Hazardous Disposal Guidance

No

Step 5: Dispose via Licensed Hazardous Waste Contractor

End of Hazardous Waste Disposal

End of Non-Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Fenoverine waste in a laboratory setting.

Quantitative Data Summary
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There is no specific quantitative data available regarding Fenoverine disposal. However, the

following table summarizes the general characteristics of hazardous waste as defined by the

EPA.

Hazardous Waste
Characteristic

EPA Waste Code Description

Ignitability D001

Liquids with a flash point less

than 60°C (140°F), non-liquids

that can cause fire through

specific conditions, ignitable

compressed gases, and

oxidizers.

Corrosivity D002

Aqueous wastes with a pH less

than or equal to 2, or greater

than or equal to 12.5.

Reactivity D003

Wastes that are unstable, react

violently with water, or can

generate toxic gases.

Toxicity D004 - D043

Wastes that are harmful when

ingested or absorbed, as

determined by the Toxicity

Characteristic Leaching

Procedure (TCLP).

Disclaimer: This information is intended as a general guide. Researchers, scientists, and drug

development professionals must consult their institution's Environmental Health and Safety

(EHS) department and adhere to all applicable federal, state, and local regulations for the

disposal of chemical waste.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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